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Compound of Interest

Acetamide, N-(1-
Compound Name:
naphthalenylmethyl)-

Cat. No.: B102545

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight and chemical formula for
N-(1-naphthalenylmethyl)acetamide. The information is presented to support research and
development activities in the fields of chemistry and drug discovery.

Compound Identification

It is critical to distinguish N-(1-naphthalenylmethyl)acetamide from the structurally similar
compound, N-(1-naphthyl)acetamide. The key differentiator is the presence of a methylene (-
CH2-) bridge between the naphthalene ring and the acetamide group in the compound of
interest. This structural variance directly impacts the molecular formula and weight.

Physicochemical Data

The molecular formula and weight for N-(1-naphthalenylmethyl)acetamide have been
determined based on its chemical structure. For comparative purposes, the data for the related
compound N-(1-naphthyl)acetamide, is also provided.
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Molecular Weight (

Compound Name Molecular Formula Data Source
g/mol )
N-(1-
naphthalenylmethyl)ac C13H13NO 199.25 Calculated
etamide
N-(1-
C12H11NO 185.22 [1][2113]

naphthyl)acetamide

Note: The molecular weight of N-(1-naphthyl)acetamide is variously cited as 185.22 g/mol [1][2]
[3], 185.222 g/mol [1], and 185.2218 g/mol [4][5]. The value of 185.22 g/mol is a commonly
accepted figure.

Experimental Protocols

This guide does not contain experimental protocols as the primary data (molecular weight and
formula) are derived from fundamental chemical principles and publicly available data for the
base structures.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name, its constituent
parts, and its resulting molecular formula and weight.

N-(1-naphthalenylmethyl)acetamide

i

Molecular Formula: C13H13NO

i

Molecular Weight: 199.25 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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